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This guide provides a comprehensive resource for researchers, scientists, and drug
development professionals working with a-Tolualdehyde-2,4-dinitrophenylhydrazone. It
addresses common challenges encountered during its synthesis, purification, and
characterization, offering practical, field-tested solutions grounded in established chemical
principles.

Section 1: Frequently Asked Questions (FAQS)
Q1: What is the primary application of synthesizing a-
Tolualdehyde-2,4-dinitrophenylhydrazone?

The synthesis of a-Tolualdehyde-2,4-dinitrophenylhydrazone is a classic qualitative analysis
technique to identify the presence of the carbonyl group (C=0) in a-Tolualdehyde.[1][2][3] The
resulting hydrazone is a stable, crystalline solid with a distinct melting point, which can be used
to confirm the identity of the original aldehyde. This derivatization is crucial in organic chemistry
for the characterization of aldehydes and ketones.[1][4]
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Q2: Why is 2,4-dinitrophenylhydrazine (DNPH) used as
the derivatizing agent?

2,4-Dinitrophenylhydrazine (DNPH), also known as Brady's reagent, is an effective reagent for
several reasons.[1][5] The two electron-withdrawing nitro groups on the phenyl ring increase
the nucleophilicity of the terminal amino group of the hydrazine, facilitating its attack on the
electrophilic carbonyl carbon of the aldehyde.[1] The resulting 2,4-dinitrophenylhydrazone is a
highly colored, stable, and often crystalline product that readily precipitates from the reaction
mixture, making it easy to isolate and purify.[1][6]

Q3: What are the expected physical properties of a-
Tolualdehyde-2,4-dinitrophenylhydrazone?

The physical properties of the different isomers of Tolualdehyde-2,4-dinitrophenylhydrazone are
crucial for their identification.

Molecular

Molecular . Melting CAS
Isomer Weight ( . Appearance

Formula Point (°C) Number

g/mol )

p_
Tolualdehyde

C14H12N40 Orange to red
-2,4- 300.27 239-240 2571-00-8

o 4 powder
dinitrophenyl
hydrazone
m_
Light yellow

Tolualdehyde

C14H12N40 to brown
-2,4- 300.27 211-213 2880-05-9

- 4 powder/cryst
dinitrophenyl |
a

hydrazone
0-
Tolualdehyde

C14H12N40
-2,4- 4 300.27

dinitrophenyl

hydrazone
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Data sourced from[7][8][9][10][11][12][13][14][15].

Q4: What safety precautions are essential when working
with 2,4-dinitrophenylhydrazine (DNPH)?

2,4-Dinitrophenylhydrazine is a flammable solid and is sensitive to shock and friction, posing an
explosion hazard when dry.[4] It is crucial to handle it as a wetted solid.[4] Always wear
appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat.[16][17] Work in a well-ventilated area or a fume hood to avoid inhaling dust or vapors.[16]
[17] Keep it away from heat, sparks, and open flames.[16][18][19] In case of skin or eye
contact, rinse thoroughly with water and seek medical attention.[16]

Section 2: Troubleshooting Guide

This section addresses specific problems that may arise during the experimental workflow,
providing potential causes and actionable solutions.

Issue 1: No precipitate or a very low yield of the
hydrazone derivative is observed.

Possible Causes & Solutions:

o Suboptimal Reaction Conditions: The reaction is acid-catalyzed.[20] Insufficient acidity can
lead to a slow or incomplete reaction.

o Solution: Ensure the DNPH reagent is properly acidified, typically with sulfuric or
hydrochloric acid.[1] Gentle heating (40-60°C) can also increase the reaction rate and
improve the yield.[21]

o Poor Reagent Quality: The a-Tolualdehyde starting material may have degraded. Aldehydes
are susceptible to oxidation to carboxylic acids upon exposure to air.[22]

o Solution: Use fresh or properly stored a-Tolualdehyde. It should be stored in a cool, dry,
well-ventilated area under an inert atmosphere and protected from light.[22][23] The purity
of the DNPH reagent is also critical; use a high-purity grade.[21]
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e Solubility Issues: If the starting aldehyde has low solubility in the reaction medium
(commonly ethanol or methanol), the reaction rate will be hindered.

o Solution: Ensure the a-Tolualdehyde is completely dissolved before adding the DNPH
reagent.[21] If necessary, a co-solvent might be required to improve solubility.

Issue 2: The precipitate formed is oily or non-crystalline.
Possible Causes & Solutions:

» Presence of Impurities: Impurities in the starting materials or solvent can interfere with
crystal formation.

o Solution: Use purified reagents and high-purity solvents. Ensure all glassware is clean and
dry. Rinsing with acetone or methanol should be avoided as they can react with DNPH.[24]

o Rapid Precipitation: If the product precipitates too quickly from a highly supersaturated
solution, it may form an oil or amorphous solid rather than crystals.

o Solution: Allow the reaction mixture to cool slowly to room temperature, followed by further
cooling in an ice bath to promote gradual crystallization.[25]

Issue 3: The melting point of the purified product is
broad or lower than the literature value.

Possible Causes & Solutions:

e Incomplete Purification: The product may still be contaminated with unreacted starting
materials or by-products. Excess DNPH is a common impurity.[26]

o Solution: Recrystallization is the primary method for purifying dinitrophenylhydrazones.[25]
A suitable solvent should dissolve the hydrazone at elevated temperatures but have low
solubility at cooler temperatures.[25][26] 95% Ethanol is a common first choice.[25] For
stubborn impurities, column chromatography can be an effective purification method.[26]

» Residual Acid: Traces of the acid catalyst can remain in the product, leading to a depressed
and broad melting point.[26]
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o Solution: After filtration, wash the crystals with a cold 5% sodium bicarbonate solution to
neutralize any residual acid, followed by a wash with cold water.[26] Ensure the crystals
are thoroughly dried before measuring the melting point.

Issue 4: The NMR spectrum of the product is complex or
shows unexpected peaks.

Possible Causes & Solutions:

e Presence of Isomers: Hydrazones can exist as E/Z isomers due to restricted rotation around
the C=N double bond.[27] This can result in two sets of signals in the NMR spectrum.

o Solution: This is an inherent property of many hydrazones. The presence of both isomers
can be confirmed by advanced NMR techniques like 2D NOESY.[27] For routine
characterization, the presence of both sets of peaks for the major and minor isomers is
acceptable.

» Azo-Hydrazone Tautomerism: In solution, some hydrazones can exist in equilibrium with their
azo tautomer, which can further complicate NMR spectra.

o Solution: The extent of tautomerism is often solvent and temperature-dependent.[28]
Running the NMR in a different solvent or at a different temperature might help to simplify
the spectrum or identify the different species present.

Section 3: Experimental Protocols & Data
Synthesis and Purification of a-Tolualdehyde-2,4-
dinitrophenylhydrazone

This protocol provides a reliable method for the synthesis and purification of a-Tolualdehyde-
2,4-dinitrophenylhydrazone.

Step-by-Step Methodology:

o Preparation of Brady's Reagent: Dissolve 2,4-dinitrophenylhydrazine in a mixture of
methanol and concentrated sulfuric acid.
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» Reaction: In a separate flask, dissolve a small amount of a-Tolualdehyde in methanol. Add
the prepared Brady's reagent dropwise to the aldehyde solution.

o Precipitation: A yellow to orange-red precipitate should form, indicating a positive reaction.[3]
[6] Allow the mixture to stand for 15-30 minutes to ensure complete precipitation. Gentle
warming can be applied if the reaction is slow.[29]

« |solation: Collect the precipitate by vacuum filtration using a Buchner funnel.[2]

e Washing: Wash the collected crystals with a small amount of cold 5% sodium bicarbonate
solution, followed by cold water to remove any residual acid.[26] Finally, wash with a small
amount of cold ethanol to remove unreacted DNPH.[21]

o Recrystallization: Recrystallize the crude product from a suitable solvent, such as 95%
ethanol or an ethanol-water mixture, to obtain pure crystals.[25][26][30]

e Drying: Dry the purified crystals under vacuum.

o Characterization: Determine the melting point of the dried crystals and compare it to the
literature value. Further characterization can be performed using techniques like NMR and
IR spectroscopy.[8]

: L :

Parameter Value Reference
Molar Mass of p-Tolualdehyde 120.15 g/mol [22]
Molar Mass of 2,4-
o ] 198.14 g/mol [16]
Dinitrophenylhydrazine
Molar Mass of p-Tolualdehyde-
o 300.27 g/mol [15]
2,4-dinitrophenylhydrazone
Typical Reaction Solvent Ethanol or Methanol [1]
Common Recrystallization
95% Ethanol [25]

Solvent
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Section 4: Visualizations
Reaction Mechanism

The formation of a-Tolualdehyde-2,4-dinitrophenylhydrazone proceeds via a nucleophilic
addition-elimination reaction, also known as a condensation reaction.[4][5]

Reactants

Products

a-Tolualdehyde Nucleophilic Addition Intermediate o )
| Elimination (Dehydration) a-Tolualdehyde-2,4-dinitrophenylhydrazone

Unstable Intermediate

[ !

2,4-Dinitrophenylhydrazine

Water

Click to download full resolution via product page

Caption: Reaction mechanism for hydrazone formation.

Troubleshooting Workflow

This diagram outlines a logical approach to troubleshooting common issues during the
synthesis.
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Caption: Troubleshooting workflow for synthesis.

References

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b15351843/docs?utm_src=pdf-body-img#technical-support-center-a-tolualdehyde-2-4-dinitrophenylhydrazone-troubleshooting-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

2,4-DINITROPHENYLHYDRAZINE. Sdfine. Available at: [Link]
Safety Data Sheet: 2,4-Dinitrophenylhydrazine. Chemos GmbH&Co.KG. Available at: [Link]

Carbon-13 NMR of para-substituted hydrazones, phenylhydrazones, oximes, and oxime
methyl ethers: substituent effects on the iminyl carbon. ACS Publications. Available at: [Link]

2,4-DINITROPHENYL HYDRAZINE AR. Loba Chemie. Available at: [Link]

'H NMR spectra of the hydrazones A) 1-E, B) 1-Z, and C) 1-Me. The black... ResearchGate.
Available at: [Link]

2,4-Dinitrophenylhydrazine. Organic Syntheses Procedure. Available at: [Link]
[H-NMR-spectra of hydrazones]. PubMed. Available at: [Link]

2,4-Dinitrophenylhydrazine- Definition and Synthesis, Procedure of test and FAQS. Allen.In.
Available at: [Link]

addition-elimination reactions of aldehydes and ketones. Chemguide. Available at: [Link]

New Acyl Hydrazone Derivatives: Synthesis, Conformational Analysis by NMR Spectroscopy,
and Enzyme Inhibitory and Antioxidant Activities in Alzheimer Disease. Taylor & Francis.
Available at: [Link]

Testing for the carbonyl group using Brady's reagent (2,4-DNP). Available at: [Link]

Solid state NMR and DFT studies of azo—hydrazone tautomerism in azo dyes and chitosan-
dye films. RSC Publishing. Available at: [Link]

2,4-Dinitrophenyl Hydrazine Test for Carbonyl Groups Detection. chemistrysh.com. (2026,
January 30). Available at: [Link]

A Novel Dinitrophenylhydrazine-Free Synthetic Approach for Identifying Aldehydes and
Ketones in the Undergraduate Laboratory. ACS Publications. (2024, August 15). Available at:
[Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.sdfine.com/images/msds/2_4_DINITROPHENYLHYDRAZINE_MSDS.pdf
https://www.chemos.de/sdb/en/A0011739.pdf
https://pubs.acs.org/doi/abs/10.1021/jo00424a029
https://www.lobachemie.com/lab-chemicals-msds/2,4-DINITROPHENYL-HYDRAZINE-AR-D0960.aspx
https://www.researchgate.net/figure/H-NMR-spectra-of-the-hydrazones-A-1-E-B-1-Z-and-C-1-Me-The-black-circles_fig3_328906660
http://www.orgsyn.org/demo.aspx?prep=cv2p0228
https://pubmed.ncbi.nlm.nih.gov/5055273/
https://www.allen.in/revision-notes/2-4-dinitrophenylhydrazine-dnp-test
https://www.chemguide.co.uk/organicprops/carbonyls/addelim.html
https://www.tandfonline.com/doi/full/10.1080/14756366.2021.1996504
https://www.stuvia.com/doc/1715871/testing-for-the-carbonyl-group-using-bradys-reagent-24-dnp
https://pubs.rsc.org/en/content/articlelanding/2024/cp/d4cp05139k
https://chemistrysh.com/24-dinitrophenyl-hydrazine-test-for-carbonyl-groups-detection/
https://pubs.acs.org/doi/10.1021/acs.jchemed.8b00511
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

2,4- Dinitrophenyl- hydrazine. School of Chemistry | University of Bristol. (2016, November
2). Available at: [Link]

SAFETY DATA SHEET. ThermoFisher. (2010, November 16). Available at: [Link]
2,4-Dinitrophenylhydrazine. Wikipedia. Available at: [Link]
P-tolualdehyde 2,4-dinitro-phenylhydrazone. NIST WebBook. Available at: [Link]

Safety Data Sheet p-Tolualdehyde 1. Identification Product name. metasci. Available at:
[Link]

Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid
Chromatography (HPLC), part of Test Methods for Eva. EPA. Available at: [Link]

Chemical Properties of P-tolualdehyde 2,4-dinitro-phenylhydrazone (CAS 2571-00-8).
Available at: [Link]

M-tolualdehyde 2,4-dinitrophenylhydrazone (C14H12N404). PubChemlLite. Available at:
[Link]

DNPH Test for Aldehydes and Ketones | PDF. Scribd. Available at: [Link]

Measurement of Aldehydes Using DNPH Derivatization and Water Impinger Methods.
California Air Resources Board. Available at: [Link]

Synthesis of short-chain hydroxyaldehydes and their 2,4-dinitrophenylhydrazone derivatives,
and separation of their. Available at: [Link]

m-Tolualdehyde 2,4-Dinitrophenylhydrazone | C14H12N404 | CID 520393. PubChem.
Available at: [Link]

2,4-Dinitrophenylhydrazine Test: Principle, Procedure & Uses. Vedantu. Available at: [Link]

p-Tolualdehyde 2,4-Dinitrophenylhydrazone | C14H12N404 | CID 9561795. PubChem.
Available at: [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.chm.bris.ac.uk/motm/24-dinitrophenyl-hydrazine/24-dinitrophenyl-hydrazinejs.htm
https://www.alfa.com/en/msds/_generated/A11384.pdf
https://en.wikipedia.org/wiki/2,4-Dinitrophenylhydrazine
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2571008&Type=IR-SPEC&Index=1
https://www.metasci.com/wp-content/uploads/2021/08/p-Tolualdehyde.pdf
https://www.epa.gov/hw-sw846/method-8315a-determination-carbonyl-compounds-high-performance-liquid-chromatography-hplc
https://www.chemeo.com/cid/79-583-2/p-Tolualdehyde-2-4-dinitro-phenylhydrazone.html
https://pubchemlite.deepchem.io/compound/520393
https://www.scribd.com/document/683109315/2-4-DNPH-Test-for-Aldehydes-and-Ketones
https://ww2.arb.ca.gov/sites/default/files/2020-07/DNPH.pdf
https://www.sciencedirect.com/science/article/pii/S073170850600295X
https://pubchem.ncbi.nlm.nih.gov/compound/m-Tolualdehyde-2_4-dinitrophenylhydrazone
https://www.vedantu.com/chemistry/2-4-dinitrophenylhydrazine-test
https://pubchem.ncbi.nlm.nih.gov/compound/p-Tolualdehyde-2_4-dinitrophenylhydrazone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

« Automated Online Desorption and Analysis of DNPH Derivatives of Airborne Aldehydes and
Ketones. Gerstel. Available at: [Link]

e Separation of DNPH-Derivatized Aldehydes Obtained from Air Samples. Agilent. Available at:
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. allen.in [allen.in]
e 2. science-revision.co.uk [science-revision.co.uk]
¢ 3. chemistrysh.com [chemistrysh.com]

e 4. The reaction of 2,4-Dinitrophenylhydrazine to test the existing of aldehyde or
ketone_Chemicalbook [chemicalbook.com]

. chemguide.co.uk [chemguide.co.uk]
. scribd.com [scribd.com]
. echemi.com [echemi.com]

. P-tolualdehyde 2,4-dinitro-phenylhydrazone [webbook.nist.gov]

°
(] (0] ~ (@] )]

. P-tolualdehyde 2,4-dinitro-phenylhydrazone (CAS 2571-00-8) - Chemical & Physical
Properties by Cheméo [chemeo.com]

¢ 10. m-Tolualdehyde 2,4-Dinitrophenylhydrazone 98.0+%, TCI America 1 g | Buy Online | TCI
America | Fisher Scientific [fishersci.ca]

e 11. PubChemlLite - M-tolualdehyde 2,4-dinitrophenylhydrazone (C14H12N404)
[pubchemlite.lcsb.uni.lu]

e 12. m-Tolualdehyde 2,4-Dinitrophenylhydrazone | C14H12N404 | CID 520393 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 13. P-TOLUALDEHYDE 2,4-DINITROPHENYLHYDRAZONE | 2571-00-8
[chemicalbook.com]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.gerstel.com/en/apps/p-an-2009-02.htm
https://www.agilent.com/cs/library/applications/5988-3353EN.pdf
https://www.benchchem.com/product/b15351843?utm_src=pdf-custom-synthesis#bc-rfq
https://allen.in/jee/chemistry/2-4-dinitrophenylhydrazine
https://www.science-revision.co.uk/A2_testing_for_carbonyl_group.html
https://chemistrysh.com/24-dinitrophenyl-hydrazine/
https://www.chemicalbook.com/article/the-reaction-of-2-4-dinitrophenylhydrazine-to-test-the-existing-of-aldehyde-or-ketone.htm
https://www.chemicalbook.com/article/the-reaction-of-2-4-dinitrophenylhydrazine-to-test-the-existing-of-aldehyde-or-ketone.htm
https://www.chemguide.co.uk/organicprops/carbonyls/addelim.html
https://www.scribd.com/document/906816235/2-4-Dinitrophenylhydrazine-DNPH-Test
https://www.echemi.com/sds/m-tolualdehyde24-dinitrophenylhydrazone-pid_Seven20193.html
https://webbook.nist.gov/cgi/inchi?ID=C2571008&Mask=80
https://www.chemeo.com/cid/68-586-7/P-tolualdehyde-2-4-dinitro-phenylhydrazone
https://www.chemeo.com/cid/68-586-7/P-tolualdehyde-2-4-dinitro-phenylhydrazone
https://www.fishersci.ca/shop/products/m-tolualdehyde-2-4-dinitrophenylhydrazone-tci-america-2/T14481G
https://www.fishersci.ca/shop/products/m-tolualdehyde-2-4-dinitrophenylhydrazone-tci-america-2/T14481G
https://pubchemlite.lcsb.uni.lu/e/compound/520393
https://pubchemlite.lcsb.uni.lu/e/compound/520393
https://pubchem.ncbi.nlm.nih.gov/compound/520393
https://pubchem.ncbi.nlm.nih.gov/compound/520393
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4209034.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4209034.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

o 14

m-Tolualdehyde 2,4-Dinitrophenylhydrazone | 2880-05-9 | Tokyo Chemical Industry Co.,

Ltd.(APAC) [tcichemicals.com]

e 15.

p-Tolualdehyde 2,4-Dinitrophenylhydrazone | C14H12N404 | CID 9561795 - PubChem

[pubchem.ncbi.nim.nih.gov]

o 16.
o 17.
e 18.
e 19
o 20.
o 21.
o 22.
o 23.
o 24.
o 25
o 26.
o 27.
o 28.

uprm.edu [uprm.edu]

echemi.com [echemi.com]

chemos.de [chemos.de]

lobachemie.com [lobachemie.com]
ww?2.arb.ca.gov [ww2.arb.ca.gov]
pdf.benchchem.com [pdf.benchchem.com]
benchchem.com [benchchem.com]
sds.metasci.ca [sds.metasci.ca]

epa.gov [epa.gov]

pdf.benchchem.com [pdf.benchchem.com]
pdf.benchchem.com [pdf.benchchem.com]
tandfonline.com [tandfonline.com]

Solid state NMR and DFT studies of azo—hydrazone tautomerism in azo dyes and

chitosan-dye films - Physical Chemistry Chemical Physics (RSC Publishing)
DOI:10.1039/D4CP04159C [pubs.rsc.org]

e 29.
e 30.

2,4-Dinitrophenylhydrazine Test: Principle, Procedure & Uses [vedantu.com]

pubs.acs.org [pubs.acs.org]

¢ To cite this document: BenchChem. [Technical Support Center: a-Tolualdehyde-2,4-
dinitrophenylhydrazone Troubleshooting Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15351843/docs#technical-support-
center-a-tolualdehyde-2-4-dinitrophenylhydrazone-troubleshooting-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/product/b15351843?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

